Cas no 1342684-59-6 ((1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methanamine)

• Product Name: (1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methanamine
• CAS No: 1342684-59-6
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 6025470
• PubChem ID: 62720873
• Update Time: 2025-10-28

(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanamine, 1-methyl-3-propyl-
• (1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methanamine
• CS-0286183
• 1342684-59-6
• EN300-1077313

• Inchi： 1S/C7H14N4/c1-3-4-6-9-7(5-8)11(2)10-6/h3-5,8H2,1-2H3
• InChI Key： DWUVMFMHWQGBIL-UHFFFAOYSA-N
• SMILES： N1(C)C(CN)=NC(CCC)=N1

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 307.5±44.0 °C(Predicted)
• pka: 7.46±0.29(Predicted)

Additional information on (1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methanamine

Comprehensive Overview of (1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methanamine (CAS No. 1342684-59-6)

The compound (1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methanamine (CAS No. 1342684-59-6) is a specialized organic molecule featuring a 1,2,4-triazole core substituted with methyl and propyl groups, along with a methanamine functional group. This structure places it within the broader category of heterocyclic amines, which are of significant interest in pharmaceutical and agrochemical research due to their diverse biological activities. The presence of the 1,2,4-triazole ring is particularly noteworthy, as this scaffold is known for its stability and ability to participate in hydrogen bonding, making it a valuable building block in drug design.

In recent years, the demand for triazole derivatives has surged, driven by their applications in medicinal chemistry. Researchers are increasingly exploring compounds like (1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methanamine for potential roles in modulating enzyme activity or as intermediates in the synthesis of more complex molecules. The compound's CAS No. 1342684-59-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation. Its molecular formula and weight, along with detailed spectroscopic data, are often sought after by chemists and formulators working on structure-activity relationship (SAR) studies.

The synthesis of (1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methanamine typically involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing these processes is a hot topic in synthetic chemistry forums, where professionals discuss yield improvement and green chemistry alternatives. Environmental sustainability is a growing concern, and many researchers are investigating solvent-free or catalytic methods to produce such compounds with minimal waste.

From an application standpoint, this compound's potential extends beyond pharmaceuticals. It may also find use in material science, particularly in the development of functional polymers or coordination complexes. The methanamine moiety, for instance, could act as a ligand for metal ions, enabling the creation of novel catalysts. Such interdisciplinary applications align with current trends in convergence research, where chemistry intersects with nanotechnology and engineering.

For those searching "1,2,4-triazole derivatives uses" or "CAS 1342684-59-6 suppliers", it's important to note that the commercial availability of this compound may vary. Custom synthesis services often cater to researchers requiring high-purity batches for experimental work. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring the compound meets the stringent standards required for research and development.

In summary, (1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)methanamine represents a versatile chemical entity with promising applications across multiple scientific domains. Its study contributes to the broader understanding of heterocyclic chemistry and inspires innovation in drug discovery and material design. As research progresses, this compound may emerge as a key player in addressing contemporary challenges in health and technology.